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Compound of Interest

Compound Name: Rynatan

CAS No.: 130463-94-4

Cat. No.: B594302

Get Quote

Immediate Safety and Logistical Information for the Proper Disposal of Rynatan and Similar

Pharmaceutical Compounds

While specific disposal protocols for the brand-name medication Rynatan® are not explicitly

detailed in publicly available safety data sheets, a comprehensive disposal plan can be

formulated by examining its active pharmaceutical ingredients (APIs) and adhering to federal

and local regulations for pharmaceutical waste. Rynatan is a combination medication that

typically contains phenylephrine, an alpha-adrenergic agonist, and chlorpheniramine or

pyrilamine, which are antihistamines.[1][2][3][4] This guide provides essential procedural steps

for the safe and compliant disposal of Rynatan and other non-hazardous, non-controlled

pharmaceuticals in a research or laboratory setting.

Step 1: Waste Characterization
The initial and most critical step in proper disposal is to characterize the waste. Based on its

active ingredients, Rynatan is generally not considered a federally listed hazardous waste

under the Resource Conservation and Recovery Act (RCRA). However, it is imperative to

consult your institution's Environmental Health and Safety (EHS) department and review the
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specific Safety Data Sheet (SDS) for the formulation you are using, as excipients or higher

concentrations in a laboratory setting could alter the waste profile.

Step 2: Segregation of Pharmaceutical Waste
Proper segregation is fundamental to a compliant laboratory waste management program.

Pharmaceutical waste should be segregated from general solid waste, sharps waste, and

regulated medical waste. Furthermore, hazardous pharmaceutical waste must be segregated

from non-hazardous pharmaceutical waste.

Step 3: Adherence to Disposal Regulations
The U.S. Environmental Protection Agency (EPA) and the Drug Enforcement Administration

(DEA) have established clear guidelines for the disposal of pharmaceutical waste. A key

regulation is the prohibition of disposing of hazardous waste pharmaceuticals down the drain.

[5]

Disposal Options for Non-Hazardous
Pharmaceuticals
The following table summarizes the recommended disposal options for non-hazardous

pharmaceutical waste like Rynatan.
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While there are no specific "experiments" for the disposal of Rynatan, the following protocol

outlines the procedural steps for preparing non-hazardous solid dosage forms for disposal via a

licensed waste hauler or, as a last resort, a landfill.

Protocol: Preparing Non-Hazardous Solid Pharmaceutical Waste for Disposal

Personal Protective Equipment (PPE): Don appropriate PPE, including safety glasses, a lab

coat, and gloves.

Waste Collection: Accumulate waste Rynatan tablets or capsules in a designated, clearly

labeled, and sealed container.

Record Keeping: Maintain a log of the waste, including the name of the drug, quantity, and

date of accumulation.

Contact EHS: When the container is full or ready for disposal, contact your institution's EHS

department to arrange for pickup by a licensed pharmaceutical waste hauler.

Manifesting: Ensure that the waste is properly manifested for transport and disposal in

accordance with all applicable regulations.

Logical Workflow for Pharmaceutical Waste
Disposal
The following diagram illustrates the decision-making process for the proper disposal of

pharmaceutical waste in a professional setting.
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Caption: Decision workflow for proper pharmaceutical waste disposal.

In conclusion, while a specific disposal protocol for "Rynatan" is not available, by

understanding its non-hazardous and non-controlled nature, laboratory professionals can

ensure its safe and compliant disposal by following established guidelines for pharmaceutical

waste management. Always consult with your institution's Environmental Health and Safety

department for specific guidance and to ensure adherence to local and state regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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